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Compound of Interest

Compound Name: 1-Fluoropropane

Cat. No.: B1212598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-
Fluoropropane gas. Adherence to these guidelines is critical to ensure personnel safety and

maintain the integrity of experimental results.

Introduction
1-Fluoropropane (C₃H₇F) is a colorless, flammable gas with a faint aromatic odor.[1] It is

typically supplied as a liquefied gas under pressure.[1][2] Due to its chemical properties and

physical state, specific handling and storage protocols are necessary to mitigate risks such as

flammability, skin and eye irritation, and potential respiratory effects.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Fluoropropane is presented in the

table below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value

Molecular Formula C₃H₇F

Molecular Weight 62.09 g/mol [3]

Boiling Point -2.5 °C[3][4][5]

Melting Point -159 °C[4][5]

Density (gas) 0.782 g/cm³[4][5]

Vapor Pressure 1830 mmHg at 25°C[4]

Flash Point <21°C

Appearance Colorless gas[1][3]

Odor Faint aromatic odor[1]

Solubility
Soluble in organic solvents like alcohols and

ethers; limited solubility in water.[1]

Safety and Hazard Information
1-Fluoropropane is classified as a flammable gas and can cause serious eye irritation, skin

irritation, and respiratory irritation.[2] It may also cause drowsiness or dizziness.[2] As a gas

that can displace oxygen, it poses a risk of rapid suffocation in confined spaces.[2]

Hazard Description

Flammability
Flammable gas.[2] Vapors may form

flammable/explosive mixtures with air.[2]

Health Hazards

Causes skin and serious eye irritation.[2] May

cause respiratory irritation, drowsiness, or

dizziness.[2]

Pressure Hazard
Contains gas under pressure; may explode if

heated.[2]

Asphyxiation Hazard
May displace oxygen and cause rapid

suffocation.[2]
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Handling and Storage Procedures
Proper handling and storage are paramount to ensure safety. The following diagram illustrates

the logical workflow for the safe handling and storage of 1-Fluoropropane gas.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1212598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of
1-Fluoropropane Cylinder

Inspect Cylinder for Damage

Transport to Storage Area
(Use Cylinder Cart)

Secure Storage
(Cool, Dry, Well-Ventilated)

Wear Appropriate PPE

Gas Use in
Fume Hood

Perform Leak Check
Close Cylinder Valve

After Use

Leak Detected
(Emergency Protocol)

No Leak

Return to Secure Storage

Empty Cylinder Handling

Dispose According to
Regulations

Click to download full resolution via product page

Safe Handling and Storage Workflow
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When handling 1-Fluoropropane, the following PPE is required:

PPE Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a face shield.[6]

Skin Protection
Chemically resistant gloves (e.g., nitrile,

neoprene) and flame-retardant lab coat.[7]

Respiratory Protection

Use in a well-ventilated area, such as a

chemical fume hood.[7] If ventilation is

inadequate, a respirator with an appropriate

organic vapor cartridge may be necessary.[7]

Store cylinders in a dry, cool, and well-ventilated area.[2][8]

Keep away from heat, sparks, open flames, and other ignition sources.[2][9]

Protect cylinders from direct sunlight and do not expose them to temperatures exceeding

50°C (125°F).[2][10]

Securely chain cylinders in an upright position to prevent them from falling.[2]

Store away from incompatible materials.[2][8]

Avoid contact with the following materials:

Strong oxidizing agents[2]

Alkali metals[2]

Finely divided metals (e.g., aluminum, magnesium, zinc)[2]

Strong bases[2]
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Objective: To safely set up a 1-Fluoropropane gas cylinder for experimental use and ensure

the system is leak-free.

Materials:

Cylinder of 1-Fluoropropane

Appropriate pressure-reducing regulator

Inert tubing and fittings compatible with 1-Fluoropropane

Leak detection solution (e.g., soapy water) or a handheld electronic leak detector

Cylinder wrench

Procedure:

1. Ensure the cylinder is securely chained in a fume hood or well-ventilated area.

2. Before attaching the regulator, ensure the cylinder valve is closed.

3. Inspect the regulator and cylinder valve threads for any damage or contamination.

4. Attach the correct regulator to the cylinder and tighten securely with a wrench.

5. Ensure the regulator's delivery pressure is set to zero.

6. Slowly open the main cylinder valve.

7. Apply the leak detection solution to all connections (cylinder valve, regulator fittings, tubing

connections).

8. Observe for the formation of bubbles, which indicates a leak. If using an electronic

detector, pass the probe over all connections.

9. If a leak is detected, immediately close the main cylinder valve, and retighten the leaking

connection. Repeat the leak test. Do not use the cylinder if the leak persists.

10. If no leaks are detected, the system is ready for use.
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Objective: To provide clear steps for responding to a 1-Fluoropropane gas leak to ensure

personnel safety.

Procedure:

1. Evacuate: Immediately evacuate all personnel from the affected area.

2. Ventilate: If it is safe to do so, increase ventilation in the area (e.g., ensure fume hoods are

operating at maximum capacity).

3. Eliminate Ignition Sources: Turn off all potential ignition sources, including open flames,

hot plates, and other electrical equipment.[2][8]

4. Isolate the Source: If it is safe and you are trained to do so, close the main valve on the

gas cylinder.

5. Notify: Inform your supervisor and the institution's Environmental Health and Safety (EHS)

department.

6. Do Not Re-enter: Do not re-enter the area until it has been declared safe by EHS

personnel.

Disposal Procedures
Unused or waste 1-Fluoropropane must be disposed of as hazardous waste.

Segregation and Collection:

Collect waste 1-Fluoropropane in a designated, properly labeled, and sealed container.

[7]

The container must be made of a material compatible with halogenated hydrocarbons.[7]

Do not mix with non-halogenated organic wastes or other incompatible chemicals.[7]

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-
Fluoropropane".[7]

Include the date of accumulation and any other information required by your institution's

EHS department.[7]

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area.[7]

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[7] The

material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[8]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill. Controlled incineration with flue gas scrubbing is

possible for combustible packaging materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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